Nickel;niobium

• CAS No.: 12136-99-1
• Molecular Formula: Nb5Ni
• Molecular Weight: 523.225 g/mol
• IUPAC Name: nickel;niobium
• InChI: InChI=1S/5Nb.Ni
• InChI Key: YBUWIMHSSIKSJR-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Nb].[Nb].[Nb].[Nb].[Nb]

Description

Nickel (Ni) is a transition metal known for its corrosion resistance, ductility, and catalytic properties. It is widely used in alloys (e.g., stainless steel, superalloys) and electronics, such as nickel silicide (NiSi) in Schottky-barrier photodiodes . Nickel compounds, including oxides and alkoxides, exhibit diverse reactivity, enabling applications in energy storage and thin-film technologies .

Niobium (Nb), also known as columbium, is a refractory metal with a high melting point (2,477°C) and superconducting properties. Its compounds, such as niobium oxides (NbOₓ) and niobium-tin (Nb₃Sn), are critical in superconducting nanowire single-photon detectors (SNSPDs) and aerospace alloys . Niobium’s ability to form stable intermetallic phases (e.g., Ni₃Nb) enhances mechanical strength in nickel-based superalloys .

Comparison with Similar Compounds

Key Findings :

• Ni₃Nb : Exhibits L12 cubic structure, enhancing mechanical strength in Ni-based superalloys at high temperatures .
• NbOₓ : Amorphous surface layers on Ni-Nb alloys improve corrosion resistance in LiPb environments (fusion reactors) .
• Niobium vs. Tantalum : Both form stable oxides, but NbOₓ is more cost-effective for superconducting applications .

Key Findings :

• Bimetallic Alkoxides: Ni[Nb(OPrⁱ)₆]₂ shows 6.16% Ni and 19.50% Nb by weight, with methanolysis yielding uniform derivatives .
• Alloy Phase Stability : Ni₃Nb resists coarsening up to 1,000°C, outperforming Ta-containing analogues in thermal stability .

Key Findings :

• Superalloys : Niobium’s addition to Inconel® 718 increases yield strength by 20% compared to Nb-free variants .
• Memory Devices: NbOₓ-based 3D nanosystems show lower switching voltages (<1 V) than TiO₂-based devices .
• Fusion Reactors : Ni-Nb alloys exhibit 4.0 g/m² weight gain after 4,000 h in LiPb, outperforming Fe-based alloys .

Q & A

Q. How can researchers design experiments to characterize the crystallographic phase transitions in nickel-niobium alloys under varying thermal conditions?

• Methodological Answer : Use differential scanning calorimetry (DSC) to monitor enthalpy changes during heating/cooling cycles (10–1500°C) and pair with X-ray diffraction (XRD) to identify phase transitions. For reproducibility, document heating rates (e.g., 5–20°C/min) and ambient gas conditions (argon vs. vacuum) to mitigate oxidation . Validate purity of starting materials via inductively coupled plasma mass spectrometry (ICP-MS), ensuring nickel and niobium powders meet ≥99.9% purity thresholds . For metastable phases, employ rapid quenching (e.g., melt-spinning) and cross-reference with TEM microstructural analysis .

Q. What analytical techniques are critical for resolving conflicting data on the mechanical properties of Ni-Nb composites?

• Methodological Answer : Discrepancies in hardness or ductility often arise from inconsistent sample preparation (e.g., porosity in sintered alloys). Standardize processing via spark plasma sintering (SPS) to minimize voids . Use nanoindentation with statistical sampling (≥50 indents per sample) to reduce measurement bias. Cross-validate with electron backscatter diffraction (EBSD) to correlate grain boundaries and mechanical behavior . For tensile testing, adhere to ASTM E8/E21 standards and report strain rates explicitly .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT) predict the electronic structure of Ni-Nb interfaces, and what experimental validations are required?

• Methodological Answer : Density functional theory (DFT) simulations should model supercells with Ni(111)/Nb(110) interfaces, accounting for lattice mismatch (≈8.5%) using Vienna Ab Initio Software Package (VASP) . Validate predictions with X-ray photoelectron spectroscopy (XPS) to measure charge transfer and Auger electron spectroscopy (AES) for interfacial diffusion profiles . Address computational limitations (e.g., temperature effects) by integrating molecular dynamics (MD) for thermal expansion modeling .

Q. What strategies mitigate contamination during the synthesis of high-purity Ni-Nb thin films for superconducting applications?

• Methodological Answer : Use ultra-high-vacuum (UHV) magnetron sputtering (base pressure ≤1×10⁻⁷ Torr) with pre-sputtered targets (Ni: 99.999%, Nb: 99.99%) . Monitor contamination via in-situ residual gas analysis (RGA) and post-deposition secondary ion mass spectrometry (SIMS). For oxide-free interfaces, employ in-situ Ar⁺ ion etching (500 eV, 30 min) and cap layers (e.g., Al) . Document deviations using the FINER criteria (Feasibility, Novelty, Ethics, Relevance) to ensure methodological rigor .

Data Contradiction Analysis

Q. Why do studies report divergent corrosion resistance values for Ni-Nb alloys in acidic environments?

• Methodological Answer : Variations in electrochemical testing protocols (e.g., potentiostatic vs. potentiodynamic polarization) significantly affect results. Standardize electrolyte composition (e.g., 1M H₂SO₄ vs. HCl) and temperature (±0.5°C control). Use electrochemical impedance spectroscopy (EIS) to distinguish charge-transfer resistance from diffusion limitations . Report surface roughness (Ra ≤50 nm via AFM) and pre-treatment (e.g., passivation in HNO₃) to enhance comparability .

Reference Table: Key Material Properties

Property	Nickel (Ni)	Niobium (Nb)	Source
Melting Point (°C)	1455	2477
Thermal Conductivity (W/m·K)	90.9	53.7
Purity (Research Grade)	≥99.99%	≥99.95%

Quality Assurance in Research

• Ethical Data Reporting : Disclose all conflicts (e.g., funding sources) and raw data in supplementary materials .
• Peer Review : Apply Standards for Qualitative Research (e.g., triangulation via XRD, EDS, and mechanical testing) to ensure credibility .

For further guidance, consult the FINER framework and Beilstein Journal’s experimental guidelines .